Cas no 161747-14-4 (3-fluorophthalaldehyde)

• Product Name: 3-fluorophthalaldehyde
• CAS No: 161747-14-4
• MF: C₈H₅FO₂
• MW: 152.122505903244
• CID: 875415
• PubChem ID: 22325230
• Update Time: 2025-04-19

3-fluorophthalaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-fluorophthalaldehyde
• 1,2-BENZENEDICARBOXALDEHYDE,3-FLUORO
• 1,2-Benzenedicarboxaldehyde,3-fluoro-(9CI)
• 3-Fluoro-1,2-benzene dicarboxaldehyde
• 1,2-BENZENEDICARBOXALDEHYDE, 3-FLUORO

• Inchi： 1S/C8H5FO2/c9-8-3-1-2-6(4-10)7(8)5-11/h1-5H
• InChI Key： RBGBDUCONFGBJG-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C=O)=C1C=O

Computed Properties

• Exact Mass: 152.02700
• Monoisotopic Mass: 152.02735756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14000
• LogP: 1.45070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives